15-Keto Travoprost
15-Keto Travoprost
Travoprost is an F-series prostaglandin analog which has been approved for use as an ocular hypotensive drug. Oxidation of the C-15 hydroxyl group without isopropyl ester hydrolysis produces 15-keto fluprostenol isopropyl ester (15-keto travoprost). 15-keto Travoprost is a potential metabolite of travoprost when administered to intact animals. 15-keto Travoprost is also one of the common minor impurities found in commercial preparations of the bulk drug compound. In general, F-series prostaglandin analogs with a 15-keto functional group lose a great deal of their FP receptor binding affinity, but retain enough to show a continued weak IOP hypotensive response. The efficacy of 15-keto travoprost as an ocular hypotensive has not been established.
Brand Name:
Vulcanchem
CAS No.:
404830-45-1
VCID:
VC0125161
InChI:
InChI=1S/C26H33F3O6/c1-17(2)35-25(33)11-6-4-3-5-10-21-22(24(32)15-23(21)31)13-12-19(30)16-34-20-9-7-8-18(14-20)26(27,28)29/h3,5,7-9,12-14,17,21-24,31-32H,4,6,10-11,15-16H2,1-2H3/b5-3-,13-12+/t21-,22-,23+,24-/m1/s1
SMILES:
CC(C)OC(=O)CCCC=CCC1C(CC(C1C=CC(=O)COC2=CC=CC(=C2)C(F)(F)F)O)O
Molecular Formula:
C26H33F3O6
Molecular Weight:
498.5 g/mol
15-Keto Travoprost
CAS No.: 404830-45-1
Reference Standards
VCID: VC0125161
Molecular Formula: C26H33F3O6
Molecular Weight: 498.5 g/mol
CAS No. | 404830-45-1 |
---|---|
Product Name | 15-Keto Travoprost |
Molecular Formula | C26H33F3O6 |
Molecular Weight | 498.5 g/mol |
IUPAC Name | propan-2-yl (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E)-3-oxo-4-[3-(trifluoromethyl)phenoxy]but-1-enyl]cyclopentyl]hept-5-enoate |
Standard InChI | InChI=1S/C26H33F3O6/c1-17(2)35-25(33)11-6-4-3-5-10-21-22(24(32)15-23(21)31)13-12-19(30)16-34-20-9-7-8-18(14-20)26(27,28)29/h3,5,7-9,12-14,17,21-24,31-32H,4,6,10-11,15-16H2,1-2H3/b5-3-,13-12+/t21-,22-,23+,24-/m1/s1 |
Standard InChIKey | KSDDYCRRTVADFZ-OHDKTVHDSA-N |
Isomeric SMILES | CC(C)OC(=O)CCC/C=C\C[C@H]1[C@H](C[C@H]([C@@H]1/C=C/C(=O)COC2=CC=CC(=C2)C(F)(F)F)O)O |
SMILES | CC(C)OC(=O)CCCC=CCC1C(CC(C1C=CC(=O)COC2=CC=CC(=C2)C(F)(F)F)O)O |
Canonical SMILES | CC(C)OC(=O)CCCC=CCC1C(CC(C1C=CC(=O)COC2=CC=CC(=C2)C(F)(F)F)O)O |
Appearance | Assay:≥98%A solution in methyl acetate |
Description | Travoprost is an F-series prostaglandin analog which has been approved for use as an ocular hypotensive drug. Oxidation of the C-15 hydroxyl group without isopropyl ester hydrolysis produces 15-keto fluprostenol isopropyl ester (15-keto travoprost). 15-keto Travoprost is a potential metabolite of travoprost when administered to intact animals. 15-keto Travoprost is also one of the common minor impurities found in commercial preparations of the bulk drug compound. In general, F-series prostaglandin analogs with a 15-keto functional group lose a great deal of their FP receptor binding affinity, but retain enough to show a continued weak IOP hypotensive response. The efficacy of 15-keto travoprost as an ocular hypotensive has not been established. |
Synonyms | (5Z)-7-[(1R,2R,3R,5S)-3,5-Dihydroxy-2-[(1E)-3-oxo-4-[3-(trifluoromethyl)phenoxy]-1-butenyl]cyclopentyl]-5-heptenoic Acid 1-Methylethyl Ester; 15-keto Fluprostenol Isopropyl Ester; |
PubChem Compound | 10207075 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume